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Compound of Interest

Compound Name: Chlorine atom

Cat. No.: B1231483

This guide provides a comprehensive overview of the discovery and history of the element
chlorine, intended for researchers, scientists, and drug development professionals. It details
the initial isolation by Carl Wilhelm Scheele, its confirmation as an element by Humphry Davy,
and its early applications that became foundational to public health and industry.

Chapter 1: The Initial Discovery and
Misidentification (1774)

The journey to identify chlorine began in an era dominated by the phlogiston theory, which
posited that a fire-like element called "phlogiston” was contained within combustible bodies and
released during combustion.

Carl Wilhelm Scheele's Landmark Experiment

In 1774, the Swedish chemist Carl Wilhelm Scheele conducted a pivotal experiment that
resulted in the first isolation of chlorine gas.[1][2][3] At the time, Scheele was investigating the
mineral pyrolusite (manganese dioxide, MnO3).[3][4] His work, though groundbreaking, led him
to misidentify the gas he produced based on the prevailing phlogiston theory.[4][5]

Experimental Protocol: Scheele's Synthesis of Chlorine

Scheele's methodology involved the reaction of the mineral pyrolusite with muriatic acid (now
known as hydrochloric acid, HCI).[3][4]
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e Apparatus: A retort with a receiving flask.
e Reactants:
o Powdered black magnesia (pyrolusite, manganese dioxide, MnQOz).
o Muriatic acid (hydrochloric acid, HCI).
e Procedure:
o Manganese dioxide was placed in the retort.
o Hydrochloric acid was added to the manganese dioxide.
o The mixture was gently heated.
o A greenish-yellow gas was observed evolving from the mixture and was collected.[1][5]

The underlying chemical reaction is now known as: 4HCIl + MnO2 — MnClz + 2H20 + Cl2[1]
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Caption: Scheele's experimental workflow for producing chlorine gas.

Observations and Interpretation

Scheele meticulously documented the properties of the new gas, noting its greenish-yellow
color, a smell similar to aqua regia, its potent bleaching effect on litmus paper, and its lethal
effect on insects.[1] However, constrained by the phlogiston theory, he did not recognize it as a
new element.[4] Instead, he named it "dephlogisticated muriatic acid air," believing he had
removed phlogiston from muriatic acid to produce this new gaseous substance.[1][6]

Chapter 2: Confirmation as an Element (1810)

For decades following Scheele's discovery, the scientific community widely believed the gas to
be a compound containing oxygen, referring to it as "oxymuriatic acid."[7][8] This view was
challenged and ultimately overturned by the work of Sir Humphry Davy.

Humphry Davy's Investigation

Sir Humphry Davy, a prominent English chemist known for his work in electrolysis, conducted a
series of experiments aimed at decomposing the so-called "oxymuriatic acid" to isolate its
supposed oxygen component.[7][9] Despite numerous attempts, he was unable to extract
oxygen from the substance.

Experimental Protocol: Davy's Logical Disproof

Davy's conclusion was not based on a single synthesis but on the failure of established
methods to decompose the gas. His protocol was one of logical elimination:

o Premise: If the greenish-yellow gas ("oxymuriatic acid") is a compound containing oxygen,
then it should be possible to decompose it and release the oxygen.

o Methodology: Davy attempted to decompose the dry gas by reacting it with various
substances that have a high affinity for oxygen (e.g., passing it over heated carbon) to form
carbon dioxide.

e Result: No reaction that would indicate the presence of oxygen was observed. The gas did
not break down into other components.
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e Conclusion: On November 15, 1810, Davy presented his findings to the Royal Society,
concluding that the substance was not a compound but a distinct chemical element.[1][8] He
proposed the name chlorine, derived from the Greek word khlorés (xAwpo¢g), meaning "pale
green" or "greenish-yellow," in reference to its distinct color.[1][2][5]

Observation:
No oxygen can be extracted.
The gas does not decompose.
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Caption: Logical progression of Davy's work identifying chlorine as an element.

Chapter 3: Early Characterization and Properties

Following its identification as an element, scientists began to characterize the physical and

chemical properties of chlorine.

Historically

Modern Accepted

Property Observed | Early Citation(s)
Value
Data
Atomic Number Not applicable 17 [5][10]
Atomic Mass Not determined 35.453 u [2][5][10]
Appearance Greenish-yellow gas Greenish-yellow gas [L][2][5][10]
Suffocating, sharp, ) )
o ] Choking, bleach-like
Odor similar to aqua regia [11050111]
smell
or bleach
State at Room Temp. Gas Gas [12]
) ~2.5 times heavier 3.214 g/L (at0°C, 1
Density _ [10][11]
than air atm)
Melting Point Not determined -101.0°C/-100.98 °C  [10][12]
Boiling Point Not determined -34.6 °C/-33.97 °C [10][12]
) ) ) High reactivity,
o Highly reactive with ) )
Reactivity combines with most [6][12][13]
metals and hydrogen
elements
N Poorly soluble in Poorly soluble in
Solubility [10]
water water
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Chapter 4: The Dawn of Application in Industry and
Public Health

The potent chemical reactivity of chlorine was quickly harnessed for practical applications, most
notably in bleaching and disinfection.

Development of Chemical Bleaching

French chemist Claude Berthollet was the first to apply Scheele's discovery for practical use in
the textile industry.[1]

o 1785: Berthollet demonstrated that an aqueous solution of chlorine could effectively bleach
fabrics.[1]

e 1789: He improved upon this by creating "Eau de Javel" (Javel Water).[1] This was produced
by passing chlorine gas through a solution of sodium carbonate, creating a solution of
sodium hypochlorite.[1]

e 1799: Scottish chemist Charles Tennant developed a more stable and commercially viable
solid bleaching powder by passing chlorine gas over slaked lime (calcium hydroxide).[14]
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Caption: Early industrial production pathways for chlorine-based bleaches.

Chlorine as a Disinfectant

The application of chlorine for public health began in the 19th century, transforming sanitation
and the safety of drinking water.

e 1835: Chlorine was first used to remove odors from water.[15]
» 1890: It was recognized as an effective disinfectant for water.[15]

e 1897: In Maidstone, Kent (UK), a bleach solution was used to disinfect the water main
following a typhoid outbreak, marking a pioneering use in public water systems.[16][17]
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e 1908: Jersey City, New Jersey, became the first major U.S. city to adopt chlorination for its
drinking water supply on a continuous basis.[15][16][17]

This adoption of chlorination was a major factor in the dramatic reduction of waterborne
diseases such as cholera and typhoid fever in urban populations.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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element]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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